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Abstract

CFT-1297 is a potent and cooperative degrader of the bromodomain and extra-terminal domain
(BET) protein BRD4, a key epigenetic reader and transcriptional regulator implicated in various
cancers. As a heterobifunctional degrader, CFT-1297 functions by inducing proximity between
BRD4 and the E3 ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and
subsequent proteasomal degradation of BRD4. This technical guide provides a comprehensive
overview of the selectivity profile of CFT-1297, focusing on its on-target binding, ternary
complex formation, and cellular degradation activity. While a broad, quantitative off-target
selectivity profile across the human kinome or other protein families is not publicly available,
this guide details the key experiments and methodologies used to characterize the potent and
selective on-target activity of CFT-1297.

Quantitative On-Target Activity of CFT-1297

The on-target activity of CFT-1297 has been characterized through a series of biochemical and
cellular assays. The following table summarizes the key quantitative data available for CFT-
1297.
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Target/interacti

Parameter Assay Type Value Reference
on
Binding Affinity Fluorescence
BRD4 (BD1) o 58 nM [1]
(Kd) Polarization
Binding Affinity Fluorescence
_ CRBN-DDB1 o 2.1uM [1]
(Ki) Polarization
Cellular
Degradation Degradation
Full-length BRD4 5nM [1]
(DC50) Assay (HEK293T
cells, 3h)
] Cellular
Maximum )
) Degradation
Degradation Full-length BRD4 >97% [1]
Assay (HEK293T
(Dmax)
cells, 3h)

Ternary Complex  BRD4(BD1)-

o AlphaLISA 21 [2]
Cooperativity (a) CFT-1297-CRBN

Mechanism of Action: Targeted Protein Degradation

CFT-1297 exemplifies the mechanism of targeted protein degradation. It acts as a molecular
glue to facilitate the formation of a ternary complex between its target protein, BRD4, and the
E3 ubiquitin ligase CRBN. This proximity induces the transfer of ubiquitin from the E2 ubiquitin-
conjugating enzyme to BRD4. The resulting polyubiquitinated BRD4 is then recognized and
degraded by the 26S proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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